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Compound of Interest

Compound Name: AGI-6780

Cat. No.: B605237

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides a comprehensive
overview of the proper disposal procedures for AGI-6780, a potent and selective inhibitor of the
IDH2 R140Q mutant. Adherence to these guidelines is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before handling AGI-6780, it is essential to consult the Safety Data Sheet (SDS) provided by
the manufacturer. While specific disposal instructions are found in Section 13 of the SDS, the
following general precautions should always be observed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area immediately with plenty of water.

e Avoid Inhalation and Ingestion: Do not breathe dust. Handle the compound in a well-
ventilated area or under a chemical fume hood.

AGI-6780 Chemical and Physical Properties
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A clear understanding of the chemical and physical properties of AGI-6780 is fundamental for
its safe handling and disposal. The following table summarizes key quantitative data.

Property Value

CAS Number 1432660-47-3

Molecular Formula C21H18F3N303S:2

Molecular Weight 481.51 g/mol

Appearance White to off-white solid powder

DMSO: = 29 mg/mL (60.23 mM) DMF: 30

Solubility mg/mL Ethanol: 5 mg/mL Water: < 0.1 mg/mL
(insoluble)
Storage Temperature -20°C

Step-by-Step Disposal Procedures for AGI-6780

As AGI-6780 is a solid, non-volatile research chemical, its disposal should follow standard
laboratory procedures for solid chemical waste. The primary method of disposal is to treat it as
hazardous chemical waste and arrange for its collection by a licensed environmental waste
disposal service.

1. Waste Ildentification and Segregation:

o Treat all AGI-6780 waste, including empty containers and contaminated lab supplies (e.g.,
gloves, wipes), as chemical waste.

e Do not mix AGI-6780 waste with other waste streams, such as sharps, biohazards, or
radioactive waste, unless it is a designated mixed waste.

o Keep solid and liquid waste separate.
2. Waste Collection and Containment:

» Solid Waste: Collect unused or waste AGI-6780 powder in its original container or a clearly
labeled, sealed, and compatible waste container.
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« Contaminated Materials: Place any lab supplies contaminated with AGI-6780 (e.g., weighing
paper, gloves, pipette tips) into a designated, sealed plastic bag or container labeled as
"Hazardous Waste" and listing the chemical name.

o Ensure all waste containers are in good condition and securely sealed to prevent leaks or
spills.

3. Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "AGI-
6780".

¢ |[nclude the date when the waste was first added to the container.
4. Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e This area should be under the control of laboratory personnel and away from general
laboratory traffic.

e Ensure secondary containment is in place to capture any potential leaks.
5. Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

» Do not dispose of AGI-6780 down the drain or in the regular trash.
Disposal of Empty Containers:

o Empty containers that once held AGI-6780 should also be treated as hazardous waste and
disposed of through the chemical waste stream, as they may contain residual amounts of the
chemical.
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Experimental Workflow: AGI-6780 Disposal

The following diagram illustrates the general workflow for the proper disposal of AGI-6780 from
the point of generation to final disposal.

Laboratory Operations
AGI-6780 Waste Generation
(Unused chemical, contaminated labware)
(Segregate Solid Waste)

Glace in Labeled, Sealed ContaineD

(Store in Designated Satellite Accumulation Aree)

I
:
IRequest Disposal

Waste Management

(Schedule Waste Pickup with EHS)

'

E_icensed Waste Contractor Collectior)

(Proper Off-site DisposaD

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b605237?utm_src=pdf-body
https://www.benchchem.com/product/b605237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

AGI-6780 Disposal Workflow

This guide provides essential information for the safe and proper disposal of AGI-6780. By
adhering to these procedures, you contribute to a safer research environment and ensure
compliance with environmental regulations. Always prioritize consulting the specific Safety Data
Sheet (SDS) for AGI-6780 before handling and disposal.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AGI-6780].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605237#agi-6780-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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